Cas no 26905-40-8 (m-Methoxybenzylmagnesium Chloride (0.25M in THF))

• Product Name: m-Methoxybenzylmagnesium Chloride (0.25M in THF)
• CAS No: 26905-40-8
• MF: C₈H₉ClMgO
• MW: 180.91446185112
• MDL: MFCD01319896
• CID: 250214
• PubChem ID: 24880005
• Update Time: 2025-05-20

m-Methoxybenzylmagnesium Chloride (0.25M in THF) Chemical and Physical Properties

Names and Identifiers

• Magnesium,chloro[(3-methoxyphenyl)methyl]-
• 3-Methoxybenzylmagnesium chloride
• magnesium,1-methanidyl-3-methoxybenzene,chloride
• 3-Methoxybenzylmagnesium chloride 0.25 M in Tetrahydrofuran
• 3-Methoxybenzylmagnesium chloride solution
• 3-MethoxybenzylMagnesiuM chloride, 0.25M in 2-MeTHF
• 3-Methoxybenzylmagnesium chloride, 0.25M solution in THF, AcroSeal
• m-Methoxybenzyl-magnesiumchlorid
• 26905-40-8
• AKOS015889337
• 3-methoxybenzyl magnesiumchloride
• ZPCUEMLXJGELGI-UHFFFAOYSA-M
• SCHEMBL227516
• 3-Methoxybenzylmagnesium chloride, 0.25 M in 2-MeTHF
• MFCD01319896
• 3-methoxybenzyl magnesium chloride
• 3-MethoxybenZylmagnesium chloride 0.5M in 2-MeTHF
• (3-methoxybenzyl)magnesium chloride
• m-Methoxybenzylmagnesium Chloride (0.25M in THF)

• MDL： MFCD01319896
• Inchi： 1S/C8H9O.ClH.Mg/c1-7-4-3-5-8(6-7)9-2;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： FKRZJHINSOKNDI-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].O(C)C1=CC=CC([CH2-])=C1

Computed Properties

• Exact Mass: 180.01900
• Monoisotopic Mass: 180.0192343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 90.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.904 g/mL at 25 °C
• Boiling Point: 65 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: It reacts with water.
• PSA: 9.23000
• LogP: 2.70040
• Solubility: Not available
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.25 M in THF

m-Methoxybenzylmagnesium Chloride (0.25M in THF) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H261-H302-H314-H335-H351
• Warning Statement： P210-P231+P232-P280-P370+P378-P402+P404-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：3
• Storage Condition：2-8°C
• Risk Phrases：R11; R14; R19; R22; R34; R40

Additional information on m-Methoxybenzylmagnesium Chloride (0.25M in THF)

Comprehensive Guide to m-Methoxybenzylmagnesium Chloride (0.25M in THF) (CAS No. 26905-40-8)

m-Methoxybenzylmagnesium Chloride (CAS No. 26905-40-8) is a highly versatile Grignard reagent widely used in organic synthesis. This compound, typically supplied as a 0.25M solution in tetrahydrofuran (THF), is a critical intermediate for constructing complex molecular architectures. Its unique reactivity profile makes it indispensable in pharmaceutical research, agrochemical development, and advanced material science.

The growing demand for m-Methoxybenzylmagnesium Chloride reflects broader trends in green chemistry and sustainable synthesis. Researchers increasingly seek efficient methods for C-C bond formation, and this reagent offers exceptional selectivity in arylmagnesium reactions. Recent publications highlight its application in asymmetric synthesis and cross-coupling reactions, addressing key challenges in modern organic chemistry.

From a technical perspective, the 0.25M concentration in THF provides optimal stability and reactivity balance. The methoxybenzyl moiety introduces valuable electronic effects, enabling precise control over nucleophilic addition reactions. This characteristic makes it particularly useful for synthesizing chiral auxiliaries and biologically active compounds, meeting the pharmaceutical industry's need for structurally diverse building blocks.

Storage and handling of m-Methoxybenzylmagnesium Chloride solutions require attention to air-sensitive techniques. Best practices recommend maintaining an inert atmosphere and avoiding moisture exposure. The THF solvent system ensures good solubility while allowing straightforward quenching protocols, making it practical for both small-scale research and industrial applications.

Recent advances in flow chemistry have created new opportunities for utilizing Grignard reagents like m-Methoxybenzylmagnesium Chloride. The development of continuous processing methods has improved safety profiles and scalability, addressing common concerns about exothermic reactions. These innovations align with the chemical industry's shift toward process intensification and automated synthesis platforms.

The analytical characterization of m-Methoxybenzylmagnesium Chloride typically involves NMR spectroscopy and titration methods. Quality control measures focus on maintaining consistent molarity and minimizing impurity profiles. These standards ensure reliable performance in sensitive applications such as metal-catalyzed transformations and multi-step syntheses.

Looking ahead, the role of m-Methoxybenzylmagnesium Chloride in medicinal chemistry continues to expand. Its application in developing kinase inhibitors and CNS-active compounds demonstrates the ongoing relevance of classical organometallic chemistry in cutting-edge drug discovery. The compound's compatibility with various protecting group strategies further enhances its utility in complex molecule assembly.

Environmental considerations have prompted investigations into recycling THF solvent from Grignard reagent reactions. Modern solvent recovery systems can significantly reduce waste generation while maintaining reaction efficiency. Such developments contribute to more sustainable practices in chemical manufacturing without compromising the excellent reactivity of m-Methoxybenzylmagnesium Chloride.

For researchers exploring structure-activity relationships, the methoxy-substituted benzyl group offers valuable electronic and steric properties. This feature enables precise modulation of molecular interactions, particularly in designing enzyme inhibitors and receptor ligands. The compound's versatility supports diverse synthetic strategies, from parallel synthesis approaches to targeted lead optimization campaigns.

In conclusion, m-Methoxybenzylmagnesium Chloride (CAS No. 26905-40-8) remains a cornerstone reagent for modern synthetic chemistry. Its balanced reactivity, compatibility with various reaction conditions, and broad applicability across multiple research domains ensure its continued importance. As synthetic methodologies evolve, this Grignard reagent will undoubtedly play a vital role in addressing future challenges in molecular construction and functionalization.